Cas no 2034527-30-3 (3,3,3-trifluoro-1-3-(pyrimidin-2-yloxy)piperidin-1-ylpropan-1-one)

3,3,3-Trifluoro-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one is a fluorinated ketone derivative featuring a pyrimidinyloxy-piperidine moiety. This compound is of interest in medicinal and agrochemical research due to its trifluoromethyl group, which enhances metabolic stability and lipophilicity. The pyrimidine ring contributes to potential biological activity, particularly in targeting enzyme inhibition or receptor modulation. Its structural complexity allows for versatile applications in the development of pharmaceuticals or crop protection agents. The compound’s synthetic accessibility and well-defined reactivity further support its utility as an intermediate in organic synthesis. Proper handling and storage are recommended due to its sensitivity to moisture and light.
3,3,3-trifluoro-1-3-(pyrimidin-2-yloxy)piperidin-1-ylpropan-1-one structure
2034527-30-3 structure
Product Name:3,3,3-trifluoro-1-3-(pyrimidin-2-yloxy)piperidin-1-ylpropan-1-one
CAS No:2034527-30-3
MF:C12H14F3N3O2
MW:289.25367307663
CID:5336272
Update Time:2025-06-11

3,3,3-trifluoro-1-3-(pyrimidin-2-yloxy)piperidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,3,3-trifluoro-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)propan-1-one
    • 3,3,3-trifluoro-1-(3-pyrimidin-2-yloxypiperidin-1-yl)propan-1-one
    • 3,3,3-trifluoro-1-3-(pyrimidin-2-yloxy)piperidin-1-ylpropan-1-one
    • Inchi: 1S/C12H14F3N3O2/c13-12(14,15)7-10(19)18-6-1-3-9(8-18)20-11-16-4-2-5-17-11/h2,4-5,9H,1,3,6-8H2
    • InChI Key: HXBUOTUGBWKQDQ-UHFFFAOYSA-N
    • SMILES: FC(CC(N1CCCC(C1)OC1N=CC=CN=1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 332
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.3

3,3,3-trifluoro-1-3-(pyrimidin-2-yloxy)piperidin-1-ylpropan-1-one Pricemore >>

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Additional information on 3,3,3-trifluoro-1-3-(pyrimidin-2-yloxy)piperidin-1-ylpropan-1-one

Comprehensive Overview of 3,3,3-Trifluoro-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)propan-1-one (CAS No. 2034527-30-3)

The compound 3,3,3-trifluoro-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)propan-1-one (CAS No. 2034527-30-3) is a fluorinated organic molecule with a unique structural framework combining a piperidine ring, a pyrimidine moiety, and a trifluoromethyl group. This combination of functional groups makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties for drug-like molecules. Researchers are increasingly focusing on such fluorinated compounds due to their potential in improving bioavailability and target specificity.

In recent years, the demand for fluorinated piperidine derivatives has surged, driven by their applications in medicinal chemistry. The pyrimidin-2-yloxy linkage in this compound is particularly noteworthy, as it often contributes to hydrogen bonding interactions with biological targets, enhancing binding affinity. This structural feature aligns with current trends in fragment-based drug design, where small, rigid fragments are used to build potent inhibitors. The compound’s CAS No. 2034527-30-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization studies.

From a synthetic perspective, 3,3,3-trifluoro-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)propan-1-one exemplifies the growing importance of transition-metal-catalyzed coupling reactions in constructing complex heterocycles. The piperidine-pyrimidine scaffold is often synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods that are widely discussed in modern organic chemistry literature. Its trifluoromethyl ketone functionality also makes it a valuable intermediate for further derivatization, such as reductive amination or Grignard reactions, which are hot topics in preclinical drug development.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, fluorinated ketones like this one are explored for their role in designing novel pesticides and herbicides. The pyrimidine ring, a common motif in agrochemicals, contributes to its bioactivity against pests and weeds. This dual applicability in pharmaceuticals and agrochemicals has made CAS No. 2034527-30-3 a recurring keyword in interdisciplinary research forums and patent filings.

Another area of interest is the compound’s physicochemical properties, such as its logP (partition coefficient) and solubility, which are critical for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. Computational chemists frequently model these properties to predict the compound’s behavior in biological systems, a practice gaining traction with the rise of AI-driven drug discovery. Searches for "fluorinated piperidine ADME" or "pyrimidine-based drug candidates" often highlight this compound’s significance in early-stage research.

In conclusion, 3,3,3-trifluoro-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)propan-1-one (CAS No. 2034527-30-3) represents a versatile scaffold with broad applications in drug discovery and agrochemical innovation. Its structural features align with contemporary research trends, such as fluorine incorporation and heterocyclic diversification, making it a valuable subject for further investigation. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in medicinal chemistry and materials science.

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